Cas no 2229318-28-7 (tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate
• CAS No: 2229318-28-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 6423436
• PubChem ID: 165974935
• Update Time: 2025-06-23

tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate
• tert-butyl 3-[2-(methylamino)acetyl]azetidine-1-carboxylate
• EN300-1893594
• 2229318-28-7

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-8(7-13)9(14)5-12-4/h8,12H,5-7H2,1-4H3
• InChI Key： BZDGUVJELLQJNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CNC)=O)C1)=O

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate

Introduction to Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate (CAS No. 2229318-28-7)

Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate, a compound with the chemical identifier CAS No. 2229318-28-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and an acetylazetidine core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The synthesis and characterization of Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate involve meticulous planning and execution to ensure high yield and purity. The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the molecule during various chemical transformations. On the other hand, the acetylazetidine moiety is known for its ability to interact with biological targets, making it an attractive component in the design of novel bioactive molecules.

Recent research in the field of azetidine derivatives has highlighted their potential in addressing various therapeutic challenges. Studies have demonstrated that azetidine-based compounds can exhibit significant pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate is believed to contribute to its unique biological profile, making it a promising candidate for further investigation.

In the realm of drug discovery, the development of novel molecular scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate offers a versatile platform for medicinal chemists to explore new chemical space. By leveraging its structural features, researchers can design derivatives with enhanced binding affinity and selectivity towards target enzymes and receptors.

The incorporation of a methylamino group in the molecule adds another layer of complexity and functionality. Methylamino groups are known to participate in various hydrogen bonding interactions, which can be exploited to optimize binding interactions with biological targets. This feature makes Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate a particularly interesting compound for designing molecules with improved pharmacokinetic properties.

Advances in computational chemistry have also played a pivotal role in understanding the structural and functional aspects of this compound. Molecular modeling studies can predict how Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate interacts with biological targets at the atomic level. These insights are invaluable for guiding synthetic efforts and optimizing lead compounds for clinical development.

The potential applications of Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

Future research directions may focus on exploring the pharmacological effects of Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate through both in vitro and in vivo studies. By evaluating its interaction with various biological targets, researchers can gain insights into its potential therapeutic applications. Additionally, investigating its metabolic stability and pharmacokinetic profile will be essential for assessing its suitability for clinical translation.

The development of innovative synthetic methodologies is another area where this compound holds promise. New synthetic routes could improve the efficiency and scalability of its production, making it more accessible for further research and commercialization. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion, Tert-butyl 3-2-(methylamino)acetylazetidine-1-carboxylate (CAS No. 2229318-28-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for azetidine derivatives, this molecule is poised to play a key role in addressing some of the most pressing challenges in medicine today.